4-tert-Butyltoluene
4-tert-Butyltoluene
P-tert-butyltoluene is a clear colorless liquid with an aromatic gasoline-like odor. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
98-51-1
VCID:
VC20792452
InChI:
InChI=1S/C11H16/c1-9-5-7-10(8-6-9)11(2,3)4/h5-8H,1-4H3
SMILES:
CC1=CC=C(C=C1)C(C)(C)C
Molecular Formula:
C11H16
CH3C6H4C(CH3)3
C11H16
CH3C6H4C(CH3)3
C11H16
Molecular Weight:
148.24 g/mol
4-tert-Butyltoluene
CAS No.: 98-51-1
Cat. No.: VC20792452
Molecular Formula: C11H16
CH3C6H4C(CH3)3
C11H16
Molecular Weight: 148.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | P-tert-butyltoluene is a clear colorless liquid with an aromatic gasoline-like odor. (NTP, 1992) |
|---|---|
| CAS No. | 98-51-1 |
| Molecular Formula | C11H16 CH3C6H4C(CH3)3 C11H16 |
| Molecular Weight | 148.24 g/mol |
| IUPAC Name | 1-tert-butyl-4-methylbenzene |
| Standard InChI | InChI=1S/C11H16/c1-9-5-7-10(8-6-9)11(2,3)4/h5-8H,1-4H3 |
| Standard InChI Key | QCWXDVFBZVHKLV-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C(C)(C)C |
| Canonical SMILES | CC1=CC=C(C=C1)C(C)(C)C |
| Boiling Point | 379 °F at 760 mm Hg (NTP, 1992) 190.0 °C 193 °C @ 760 MM HG at 101.3kPa: 193 °C 379°F |
| Colorform | CLEAR, COLORLESS LIQ Colorless liquid. |
| Flash Point | 136 °F (NTP, 1992) 63 °C c.c. 155°F |
| Melting Point | -62 °F (NTP, 1992) -52.0 °C -52 °C -62.5 °C -62°F |
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